Ethyl 2-amino-2-(1-methyl-1H-pyrazol-4-yl)acetate

• Molecular Formula: C8H13N3O2
• Molecular Weight: 183.21 g/mol
• IUPAC Name: ethyl 2-amino-2-(1-methylpyrazol-4-yl)acetate
• InChI: InChI=1S/C8H13N3O2/c1-3-13-8(12)7(9)6-4-10-11(2)5-6/h4-5,7H,3,9H2,1-2H3
• InChI Key: SHAFNNGNHTWZQT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C1=CN(N=C1)C)N

Description

Ethyl 2-amino-2-(1-methyl-1H-pyrazol-4-yl)acetate is a useful research compound. Its molecular formula is C8H13N3O2 and its molecular weight is 183.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 228 mg of ethyl [(diphenylmethylene)amino](1-methyl-1H-pyrazol-4-yl)acetate in 2.8 ml of 1,4-dioxane was added 1.9 ml of 1 M hydrochloric acid, followed by stirring at room temperature for 2.5 hours. The reaction mixture was concentrated under reduced pressure, the obtained residue was washed with diethyl ether, and to the aqueous layer was added a saturated aqueous sodium hydrogen carbonate solution, followed by extraction with chloroform. The organic layer was dried over anhydrous magnesium sulfate and the solvent was then evaporated under reduced pressure to obtain 91 mg of ethyl amino(1-methyl-1H-pyrazol-4-yl)acetate.